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Introduction

Industrial radiography is a critical non-destructive testing (NDT) method used to inspect
materials for hidden flaws.[1] This technique utilizes ionizing radiation to create images of the
internal structure of objects, ensuring their integrity and safety in various applications, from
pipeline welds to aerospace components.[1][2][3] While Cobalt-60 and Iridium-192 are the most
commonly used radioisotopes for industrial gamma radiography, Antimony-124 (124Sb)
presents itself as a viable alternative with specific characteristics that may be advantageous in
certain scenarios.[2][4] This document provides detailed application notes and protocols for the
use of Antimony-124 in industrial radiography.

Properties of Antimony-124 and Comparison with
Other Isotopes

Antimony-124 is a radioisotope of antimony with a half-life of 60.20 days.[5][6][7][8] It is
produced through neutron activation.[9] The key properties of 124Sb, alongside those of Iridium-
192 and Cobalt-60, are summarized in the table below for easy comparison.
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Antimony-124

Propert Iridium-192 (*2Ir Cobalt-60 (°°Co
perty g (*7r) (°Co)
Half-life 60.20 days[5][6][71[8] 73.82 days[10] 5.27 years[11]
0.603 to 2.062 0.296 to 0.612
Gamma Energy 1.17 and 1.33 MeV[4]
MeV[12] MeV[10]
Specific Activity ~1.8E4 Ci/g[13] ~9.22 kCi/g[10] High
Neutron activation of Neutron activation of Neutron activation of

Production Method o
123Gp Iridium Cobalt-59

The varied gamma energy spectrum of Antimony-124, with a significant high-energy
component, suggests its potential for radiographing a range of material thicknesses.

Applications in Industrial Radiography

The primary application of Antimony-124 in industrial radiography lies in the inspection of
metallic components, particularly steel, for defects such as cracks, porosity, and inclusions. Its
gamma rays can penetrate materials, with the degree of penetration depending on the
material's thickness and density, as well as the energy of the gamma rays.[2][14]

Potential Advantages of Antimony-124:

» Versatility: The broad spectrum of gamma energies may allow for the inspection of a wider
range of material thicknesses compared to isotopes with a more limited energy range.

 Intermediate Half-Life: Its 60-day half-life is shorter than that of Cobalt-60, which can be
advantageous for source disposal and long-term management, yet it is comparable to
Iridium-192, allowing for a reasonable working life of the source.

Considerations:

o Complex Spectrum: The multiple gamma energies can lead to more complex scattering,
which may affect image quality and require specific techniques to mitigate.

o Limited Availability and Use Data: Compared to Iridium-192 and Cobalt-60, Antimony-124 is
less commonly used, and therefore, there is less established practical data, such as
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exposure charts.

Experimental Protocol for Industrial Radiography
with a Gamma Source

The following is a general protocol for conducting industrial radiography with a gamma source.
This protocol should be adapted for the specific characteristics of Antimony-124 and the
equipment in use.

1. Safety Precautions:

o Ensure all personnel are appropriately trained in radiation safety.

» Establish a controlled area with appropriate warning signs.

o All personnel must wear personal dosimeters to monitor radiation exposure.
o A calibrated survey meter must be available at all times.

2. Equipment Setup:

» Position the gamma radiography exposure device (camera) containing the sealed 124Sb
source at the calculated source-to-film distance (SFD).

e Place the object to be radiographed between the source and the film cassette.

» Position the film cassette on the side of the object opposite the source.

o Use lead screens in the cassette to enhance image quality by reducing scatter radiation.
3. Exposure Calculation:

» Determine the required exposure time based on the source activity, SFD, material thickness
and type, and film type.

» Note: As specific exposure charts for Antimony-124 are not widely available, initial
exposures should be determined through calculation using the gamma constant of 124Sh and
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confirmed with test exposures. The general formula for exposure is: Exposure (Ci-hr) =
(Thickness in half-value layers) x (Exposure factor for the film)

4. Performing the Exposure:
o Evacuate all personnel from the controlled area.

» Using the remote control, move the 124Sh source from the shielded position in the camera to
the exposure position.

o Expose the film for the calculated duration.
e Return the source to the shielded position using the remote control.

» Verify with a survey meter that the source is fully shielded before re-entering the controlled

area.
5. Film Processing and Interpretation:
e Process the radiographic film according to the manufacturer's instructions.

« Interpret the resulting radiograph to identify any defects in the object.

Visualizations
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Caption: Workflow for an industrial radiography procedure.
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Industrial Radiography Isotopes

Antimony-124 Iridium-192 Cobalt-60

Antimony-124 Iridium-192 Cobalt-60

High & Varied Energy Mo Lower Energy i High Energy —
(0.6-2.1 MeV) Half-life: 60 days (03-06Mev) | | Hallife: 74 days (178153 Mey) | | HalHife: 5.3 years

Potential for various thicknesses Good for thin sections Ideal for thick sections

Click to download full resolution via product page

Caption: Comparison of key features of radiography isotopes.

Safety Protocols for Handling Antimony-124
Sources

The handling of any radioactive source requires strict adherence to safety protocols to minimize
radiation exposure.

1. Source Handling:

Never handle a bare source. Always use appropriate handling tools.

When not in use, the source must be stored in a shielded container.

Regularly perform leak tests on the sealed source capsule.

2. Shielding:

The high-energy gamma rays from 124Sb require significant shielding. Lead and depleted
uranium are effective shielding materials.
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e The storage container and the radiography device must provide adequate shielding to
reduce the radiation dose rate to acceptable levels.

3. Emergency Procedures:

e In the event of a source becoming disconnected or an emergency, immediately evacuate the
area and notify the Radiation Safety Officer (RSO).

e Only trained personnel should attempt to retrieve a disconnected source, using long-handled
tools to maximize distance.

4. Transportation:

o Transportation of 124Sb sources must comply with all national and international regulations
for the transport of radioactive materials.

Conclusion

Antimony-124 is a radioisotope with the potential for use in industrial radiography, offering a
unique combination of a relatively short half-life and a broad, high-energy gamma spectrum.
While it is not as commonly used as Iridium-192 or Cobalt-60, its properties may make it a
suitable choice for specific non-destructive testing applications. Further research to develop
specific exposure charts and to fully characterize its performance in various radiographic
scenarios would be beneficial for its wider adoption in the industry. As with any radioactive
material, strict adherence to safety protocols is paramount when working with Antimony-124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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